Amberlite IRC 50
Amberlite IRC 50
Brand Name:
Vulcanchem
CAS No.:
9002-29-3
VCID:
VC0037248
InChI:
InChI=1S/C23H35N3O.2ClH/c1-17-10-11-25(12-13-26(17)16-18-6-3-2-4-7-18)23(27)21-14-19-8-5-9-20(15-21)22(19)24;;/h2-4,6-7,17,19-22H,5,8-16,24H2,1H3;2*1H
SMILES:
CC1CCN(CCN1CC2=CC=CC=C2)C(=O)C3CC4CCCC(C3)C4N.Cl.Cl
Molecular Formula:
C23H37Cl2N3O
Molecular Weight:
442.469
Amberlite IRC 50
CAS No.: 9002-29-3
Main Products
VCID: VC0037248
Molecular Formula: C23H37Cl2N3O
Molecular Weight: 442.469
CAS No. | 9002-29-3 |
---|---|
Product Name | Amberlite IRC 50 |
Molecular Formula | C23H37Cl2N3O |
Molecular Weight | 442.469 |
IUPAC Name | (9-amino-3-bicyclo[3.3.1]nonanyl)-(4-benzyl-5-methyl-1,4-diazepan-1-yl)methanone;dihydrochloride |
Standard InChI | InChI=1S/C23H35N3O.2ClH/c1-17-10-11-25(12-13-26(17)16-18-6-3-2-4-7-18)23(27)21-14-19-8-5-9-20(15-21)22(19)24;;/h2-4,6-7,17,19-22H,5,8-16,24H2,1H3;2*1H |
Standard InChIKey | DPEYHNFHDIXMNV-UHFFFAOYSA-N |
SMILES | CC1CCN(CCN1CC2=CC=CC=C2)C(=O)C3CC4CCCC(C3)C4N.Cl.Cl |
Synonyms | AMBERLITE(R) IRC-50;AMBERLITE(R) IRC-50 ION-EXCHANGE RESIN;AMBERLITE IRC-50;/'AMBERLITE/' IRC-50(H);AMBERLITE IRC-50 ION-EXCHANGE RESIN;Amberlite(rg IRC-50;IRC-50 ion-exchange resin;AMBERLITE IRC-50, H(+)-FORM, WEAKLY ACID IC, 16-50 MESH |
Reference | 1: Mustafa S, Shah KH, Naeem A, Waseem M, Tahir M. Chromium (III) removal by weak acid exchanger Amberlite IRC-50 (Na). J Hazard Mater. 2008 Dec 15;160(1):1-5. doi: 10.1016/j.jhazmat.2008.02.071. Epub 2008 Feb 29. PubMed PMID: 18406054. 2: Roy K, Basu S, Ramaswami A, Nayak D, Lahiri S. Incorporation of thiosemicarbazide in Amberlite IRC-50 for separation of astatine from alpha-irradiated bismuth oxide. Appl Radiat Isot. 2004 Jun;60(6):793-9. PubMed PMID: 15110342. 3: Bugbee BG, Salisbury FB. An evaluation of MES (2(N-Morpholino)ethanesulfonic acid) and Amberlite IRC-50 as pH buffers for nutrient solution studies. J Plant Nutr. 1985;8(7):567-83. PubMed PMID: 11539688. 4: Uvnäs B, Aborg CH. Cation exchange--a common mechanism in the storage and release of biogenic amines stored in granules (vesicles)? II. Comparative studies on sodium-induced release of biogenic amines from the synthetic weak cation-exchangers Amberlite IRC-50 and duolite CS-100 and from biogenic (granule-enriched) materials. Acta Physiol Scand. 1984 Jan;120(1):87-97. PubMed PMID: 6720329. 5: Uvnäs B, Aborg CH. Cation exchange--a common mechanism in the storage and release of biogenic amines stored in granules (vesicles)? I. Comparative studies on the uptake of sodium and biogenic amines by the weak cation (carboxyl) exchangers Amberlite IRC-50 and Sephadex C-50 and by biogenic (granule-enriched) materials in vitro. Acta Physiol Scand. 1983 Nov;119(3):225-34. PubMed PMID: 6197865. 6: Seki T, Wada H. Chromatographic separation of dansyl amino acids and dansyl amines on amberlite IRC-50. J Chromatogr. 1974 Dec 31;102:251-6. PubMed PMID: 4464291. 7: Dasgupta BR, Boroff DA, Cheong K. Cation-exchange chromatography of Clostridium botulinum type A toxin on amberlite IRC-50 resin at pH 5.55. Biochim Biophys Acta. 1968 Dec 3;168(3):522-31. PubMed PMID: 4973552. |
PubChem Compound | 121763185 |
Last Modified | Dec 19 2021 |
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